Cas no 92927-49-6 (4-methyl-5-Hexenoic acid)
4-methyl-5-Hexenoic acid structure
Product Name:4-methyl-5-Hexenoic acid
CAS No:92927-49-6
MF:C7H12O2
MW:128.168982505798
CID:2118623
PubChem ID:13334173
Update Time:2025-04-21
4-methyl-5-Hexenoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-5-Hexenoic acid
- AKOS006375453
- DA-39098
- 92927-49-6
- SCHEMBL6077603
- WIMITJBAWKLVLS-UHFFFAOYSA-N
-
- Inchi： 1S/C7H12O2/c1-3-6(2)4-5-7(8)9/h3,6H,1,4-5H2,2H3,(H,8,9)
- InChI Key： WIMITJBAWKLVLS-UHFFFAOYSA-N
- SMILES： CC(C=C)CCC(=O)O
Computed Properties
- Exact Mass: 128.083729621Da
- Monoisotopic Mass: 128.083729621Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 37.3Ų
4-methyl-5-Hexenoic acid Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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